Dasatinib Carboxylic Acid
Dasatinib Carboxylic Acid
Dasatinib Carboxylic Acid is an oxidative metabolite of Dasatinib (M6 metabolite), used in the treatment of cancers and immune diseases.
Brand Name:
Vulcanchem
CAS No.:
910297-53-9
VCID:
VC0193337
InChI:
InChI=1S/C22H24ClN7O3S/c1-13-4-3-5-15(23)20(13)28-21(33)16-11-24-22(34-16)27-17-10-18(26-14(2)25-17)30-8-6-29(7-9-30)12-19(31)32/h3-5,10-11H,6-9,12H2,1-2H3,(H,28,33)(H,31,32)(H,24,25,26,27)
SMILES:
CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O
Molecular Formula:
C22H24ClN7O3S
Molecular Weight:
502 g/mol
Dasatinib Carboxylic Acid
CAS No.: 910297-53-9
Impurities
VCID: VC0193337
Molecular Formula: C22H24ClN7O3S
Molecular Weight: 502 g/mol
Purity: > 95%
| CAS No. | 910297-53-9 |
|---|---|
| Product Name | Dasatinib Carboxylic Acid |
| Molecular Formula | C22H24ClN7O3S |
| Molecular Weight | 502 g/mol |
| IUPAC Name | 2-[4-[6-[[5-[(2-chloro-6-methylphenyl)carbamoyl]-1,3-thiazol-2-yl]amino]-2-methylpyrimidin-4-yl]piperazin-1-yl]acetic acid |
| Standard InChI | InChI=1S/C22H24ClN7O3S/c1-13-4-3-5-15(23)20(13)28-21(33)16-11-24-22(34-16)27-17-10-18(26-14(2)25-17)30-8-6-29(7-9-30)12-19(31)32/h3-5,10-11H,6-9,12H2,1-2H3,(H,28,33)(H,31,32)(H,24,25,26,27) |
| Standard InChIKey | VMCDXJFWSYUNPO-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | >192°C (dec.) |
| Description | Dasatinib Carboxylic Acid is an oxidative metabolite of Dasatinib (M6 metabolite), used in the treatment of cancers and immune diseases. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[6-[[5-[[(2-Chloro-6-methylphenyl)amino]carbonyl]-2-thiazolyl]amino]-2-methyl-4-pyrimidinyl]-1-piperazineacetic Acid |
| PubChem Compound | 11854012 |
| Last Modified | Nov 11 2021 |
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